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Compound of Interest

Compound Name: Allyl methyl ether

Cat. No.: B1265639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of allyl methyl ether, specifically its boiling point and density. The document details
standardized experimental protocols for the determination of these properties, ensuring
accuracy and reproducibility in a laboratory setting.

Quantitative Physicochemical Data

The boiling point and density of allyl methyl ether are critical parameters for its handling,
application, and purification. A summary of these properties is presented below.

Property Value Conditions Reference
Boiling Point 42-43 °C at 760 mmHg [1112][3]

46 °C at 760 mmHg [4]

Density 0.768 g/mL at 25 °C [11[31[5]
0.751 g/cm?3 Not specified [4]

Experimental Protocols

Accurate determination of boiling point and density is fundamental in chemical research. The
following sections provide detailed methodologies for these measurements.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] The following micro-boiling point method is suitable for small sample volumes.[7]

Apparatus:

Thiele tube or similar heating block (e.g., MelTemp apparatus)[7][8]

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or hot plate)[7]

Ligquid sample (allyl methyl ether)

Procedure:

Introduce approximately 0.5 mL of allyl methyl ether into the small test tube.[7]

e Place the capillary tube, with its open end downwards, into the test tube containing the
sample.

o Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

e Place the assembly into the Thiele tube or heating block, which should contain a high-boiling
point liquid (e.g., mineral oil).[9]

 Gently heat the apparatus.[7]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[7]

» Continue heating until a rapid and continuous stream of bubbles is observed, then remove
the heat source.[7]
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« The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[7] Record this temperature.
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Caption: Experimental workflow for boiling point determination.
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Density is the mass of a substance per unit volume.[10] A common and straightforward method
for determining the density of a liquid is by using a balance and a graduated cylinder or a
pycnometer (density bottle).[10]

Apparatus:

» Electronic balance

e Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer[10][11]

o Liquid sample (allyl methyl ether)

Procedure:

e Measure and record the mass of a clean, dry graduated cylinder or pycnometer (m1).[10]

e Add a known volume of allyl methyl ether to the graduated cylinder (e.g., 10 mL). If using a
pycnometer, fill it completely. Record the volume (V).[10]

e Measure and record the combined mass of the graduated cylinder/pycnometer and the liquid
(m2).[10]

o Calculate the mass of the liquid (m) by subtracting the mass of the empty container from the
combined mass (m = m2 - m1).[11]

o Calculate the density (p) using the formula: p = m/ V.[10]

e For improved accuracy, repeat the measurement multiple times and calculate the average
density.[11]
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Caption: Experimental workflow for density determination.

Safety and Handling

Allyl methyl ether is a highly flammable liquid and vapor.[12][13] It should be handled in a

well-ventilated area, away from sources of ignition.[12] Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.[12] Store in a tightly closed

container in a cool, dry place.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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